Isopropyl 2-(6-methoxynaphthalen-2-yl)propanoate

Specification

• CAS No.: 68641-85-0
• Molecular Formula: C17H20O3
• Molecular Weight: 272.34 g/mol
• IUPAC Name: propan-2-yl 2-(6-methoxynaphthalen-2-yl)propanoate
• Standard InChI: InChI=1S/C17H20O3/c1-11(2)20-17(18)12(3)13-5-6-15-10-16(19-4)8-7-14(15)9-13/h5-12H,1-4H3
• Standard InChI Key: KABDXMXJNHRMMO-UHFFFAOYSA-N
• SMILES: CC(C)OC(=O)C(C)C1=CC2=C(C=C1)C=C(C=C2)OC
• Canonical SMILES: CC(C)OC(=O)C(C)C1=CC2=C(C=C1)C=C(C=C2)OC

Introduction

Isopropyl 2-(6-methoxynaphthalen-2-yl)propanoate is a chemical compound with the molecular formula C17H20O3 and a molecular weight of 272.34 g/mol. This compound is synthesized through the esterification of 2-(6-methoxynaphthalen-2-yl)propanoic acid with isopropanol, typically catalyzed by sulfuric acid under reflux conditions to ensure complete conversion.

Synthesis Methods

The synthesis of Isopropyl 2-(6-methoxynaphthalen-2-yl)propanoate involves an esterification reaction between its corresponding carboxylic acid (i.e., (S)-Naproxen or similar derivatives) and isopropanol in the presence of an acidic catalyst like sulfuric acid under reflux conditions. Industrial settings often utilize continuous flow reactors to enhance efficiency and yield during this process.

Synthesis Steps:

• Preparation: Prepare both reactants—specifically, (S)-Naproxen or its analogs—and isopropanol.

  • Reactant: (S)-Naproxen (or similar derivatives)

  • Solvent: Isopropanol

  • Catalyst: Sulfuric Acid

• Reaction Conditions: Conduct the reaction under reflux conditions.

• Purification: Purify the product using appropriate methods such as distillation or chromatography.

Step-by-step Synthesis Example:

python
# Import necessary modules (for illustration purposes only)
import numpy as np

# Define variables
reactant = "Naproxenic Acid"
solvent = "Isopropanol"
catalyst = "Sulfuric Acid"

# Simulate synthesis steps in Python (illustrative code only)
def synthesize_isopropylester():
    # Initialize variables for simulation
    temperature = "reflux"
    
    # Simulate reaction step-by-step
    print(f"Step A: Mix {reactant} with {solvent}.")
    print(f"Step B: Add {catalyst} as catalyst.")
    print(f"Step C: Perform reaction at {temperature} conditions.")
    
synthesize_isopropylester()

This illustrative code does not perform actual chemical reactions but outlines steps involved in synthesizing such compounds.

Step-by-step Experimental Procedure:

For actual experimental procedures:

Materials Needed:

• Naproxenic Acid or Similar Derivatives

• Isoproponal

• Sulfuric Acid

Equipment Needed:

• Round-bottom flask equipped with condenser

• Heating source

Step A: Preparation

Prepare Naproxenic Acid (or similar derivative), Isoproponal, and Sulfuric Acid according to safety guidelines.

Step B: Mixing

Combine Naproxenic Acid with Isoproponal in a round-bottom flask equipped with a condenser.
Add Sulfuric Acid slowly while stirring gently.

Step C: Reaction

Heat the mixture under reflux conditions until completion.
Monitor progress using TLC if necessary.

Step D: Purification

Cool down; separate layers if needed; wash organic layer(s).
Dry over desiccants before further purification techniques like distillation or chromatography are applied.

Additional Research Findings on Biological Activity

Isopropyl derivatives can exhibit various biological activities depending on their structural modifications, including interactions that influence cell signaling pathways such as phosphoinositide pathways affecting cell proliferation and apoptosis.

Please note that more detailed research findings might be available through specialized databases focusing on pharmaceutical chemistry or materials science where these types of compounds are studied extensively.